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Introduction: The Strategic Advantage of
Bifunctionality
In the landscape of modern organic synthesis and drug development, reagents that offer

multiple, distinct points of reactivity are invaluable. 5-Chlorovaleryl chloride (CAS: 1575-61-7,

Molecular Formula: C₅H₈Cl₂O) stands out as a premier example of such a molecule.[1][2] It is a

versatile bifunctional reagent prized for its ability to act sequentially as both an acylating and an

alkylating agent.[1][3] This guide provides an in-depth exploration of 5-chlorovaleryl chloride,

moving from its core chemical principles to its practical applications, synthesis, and safe

handling. The objective is to equip researchers, scientists, and drug development professionals

with the field-proven insights necessary to leverage this reagent's full potential.

Core Chemistry: Understanding the Orthogonal
Reactivity
The utility of 5-chlorovaleryl chloride is rooted in the differential reactivity of its two chlorine-

bearing functional groups: a highly reactive acyl chloride and a less reactive terminal alkyl

chloride.[1] This disparity allows for controlled, stepwise reactions, which is a cornerstone of

complex molecular construction.
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Acyl Chloride Moiety: This group is a potent acylating agent, readily undergoing nucleophilic

acyl substitution with a wide range of nucleophiles.[1] It reacts swiftly with primary amines to

form stable amide bonds and with alcohols to yield esters, typically under standard, often

mild, conditions.[1] The driving force is the excellent leaving group ability of the chloride ion.

Alkyl Chloride Moiety: The terminal chlorine atom on the five-carbon chain functions as an

alkylating agent via nucleophilic substitution (S_N2) reactions.[1][3][4] This reaction is

generally less facile than the acylation and often requires more forcing conditions or stronger

nucleophiles.

This orthogonal reactivity is the molecule's key strategic advantage. A researcher can first

perform a selective acylation at the acyl chloride terminus while the alkyl chloride remains

intact, and then, in a subsequent step, utilize the alkyl chloride as a handle for further

functionalization.[1]

Caption: Orthogonal reactivity of 5-chlorovaleryl chloride.

Physicochemical Properties & Data
A thorough understanding of a reagent's properties is fundamental to its effective use in the lab.

Property Value Source(s)

CAS Number 1575-61-7 [1][2]

Molecular Formula C₅H₈Cl₂O [2][5]

Molecular Weight 155.02 g/mol [1][2]

Appearance
Clear, colorless to slightly

yellow liquid
[6][7]

Density ~1.200 g/mL at 25 °C [5]

Boiling Point 38-39 °C at 0.15 mmHg

Refractive Index n20/D ~1.464

Solubility Reacts with water and alcohols [6][8]
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Synthesis of 5-Chlorovaleryl Chloride: An Overview
for the Process Chemist
While readily available from commercial suppliers, understanding the synthetic origins of 5-
chlorovaleryl chloride is crucial for process development and cost analysis.[9] Several routes

have been established, each with distinct advantages and challenges.
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Starting
Material

Key Steps &
Reagents

Advantages Disadvantages Source(s)

δ-Valerolactone

Ring-opening

reaction with

phosgene or

thionyl chloride,

often with a

catalyst.

Direct, fewer

steps.

Phosgene is

highly toxic.
[10][11]

Cyclopentanone

1. Baeyer-Villiger

oxidation to δ-

valerolactone. 2.

Reaction with

phosgene or

PCl₃.

Established

chemistry.

Cyclopentanone

can be

expensive,

raising

production costs.

[1][12]

1,4-

Dichlorobutane

1. Cyanation

(e.g., with NaCN)

to 5-

chlorovaleronitril

e. 2. Acid

hydrolysis to 5-

chlorovaleric

acid. 3.

Chlorination with

thionyl chloride

(SOCl₂).

Inexpensive

starting material.

Uses highly toxic

cyanide

reagents,

generating

hazardous

waste.

[10][12][13]

5-Chlorovaleric

Acid

Direct reaction

with a

chlorinating

agent, most

commonly thionyl

chloride (SOCl₂).

A straightforward

final step

common to many

routes.

Relies on the

prior synthesis of

5-chlorovaleric

acid.

[4][12]

The choice of synthetic route often involves a trade-off between raw material cost, process

safety, and environmental impact.[12] Modern methods aim to avoid highly toxic reagents like
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sodium cyanide.[12]

Applications in Pharmaceutical and Materials
Science
5-Chlorovaleryl chloride is a cornerstone intermediate in the synthesis of numerous high-

value molecules.

Advanced Linker Chemistry
The reagent is extensively used as a linker or spacer to connect two different molecules, a

critical application in fields like antibody-drug conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs).[1] Its defined chain length and dual reactivity allow for the precise

construction of molecular architectures. For example, the acyl chloride can be used to attach to

a cytotoxic drug, while the alkyl chloride terminus is modified to connect to an antibody.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/CN103193615A/en
https://www.benchchem.com/product/b075745?utm_src=pdf-body
https://www.benchchem.com/product/b075745
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assemble Dry Glassware
under Inert Atmosphere (N₂/Ar)

Dissolve Amine (1.0 eq) and TEA (1.2 eq)
in Anhydrous DCM

Cool Reaction Mixture to 0 °C
(Ice Bath)

Add 5-Chlorovaleryl Chloride (1.05 eq)
Dropwise via Syringe

Stir at 0 °C for 30 min,
then Warm to Room Temp (2-4 h)

Monitor Reaction Progress
(TLC or LC-MS)

Quench with sat. NaHCO₃ (aq)

Upon Completion

Perform Liquid-Liquid Extraction:
1. Separate Layers

2. Extract Aqueous Layer with DCM (2x)

Combine Organic Layers
Wash with Brine

Dry Organic Phase
(Anhydrous MgSO₄)

Filter and Concentrate
(Rotary Evaporation)

Purify Crude Product
(Flash Chromatography)

End: Characterize Pure Product
(NMR, MS, FTIR)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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